7-Fluoro-3-methyl-indol-1-ylamine

• Molecular Formula: C9H9FN2
• Molecular Weight: 164.18 g/mol
• IUPAC Name: 7-fluoro-3-methylindol-1-amine
• InChI: InChI=1S/C9H9FN2/c1-6-5-12(11)9-7(6)3-2-4-8(9)10/h2-5H,11H2,1H3
• InChI Key: RWWZJIHDHBSAMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C2=C1C=CC=C2F)N

Description

7-Fluoro-3-methyl-indol-1-ylamine is a useful research compound. Its molecular formula is C9H9FN2 and its molecular weight is 164.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A suspension of NaH (805 mg, 20.1 mmol, 60% in mineral oil) in DMF (5 mL) at 0° C. is treated with 7-fluoro-3-methylindole (200 mg, 1.34 mmol) and stirred at 0° C. for 1 h. The mixture is treated with HOSA (757 mg, 6.7 mmol) portion wise and warmed to rt over 2 h. The mixture is then poured over ice, and extracted with EtOAc (3×100 mL). The combined organic layer is dried (Na2SO4), filtered and concentrated in vacuo to afford 7-fluoro-3-methyl-indol-1-ylamine, which is used in the next step without further purification.